Cas no 62039-82-1 (1H-Indole-2-carbonitrile, 5-chloro-3-(4-cyanophenyl)-)

1H-Indole-2-carbonitrile, 5-chloro-3-(4-cyanophenyl)- structure
62039-82-1 structure
Product name:1H-Indole-2-carbonitrile, 5-chloro-3-(4-cyanophenyl)-
CAS No:62039-82-1
MF:C16H8ClN3
MW:277.707821846008
CID:459927
PubChem ID:20374417

1H-Indole-2-carbonitrile, 5-chloro-3-(4-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carbonitrile, 5-chloro-3-(4-cyanophenyl)-
    • 5-chloro-3-(4-cyanophenyl)-1H-indole-2-carbonitrile
    • DTXSID50606334
    • 62039-82-1
    • SCHEMBL11623707
    • Inchi: InChI=1S/C16H8ClN3/c17-12-5-6-14-13(7-12)16(15(9-19)20-14)11-3-1-10(8-18)2-4-11/h1-7,20H
    • InChI Key: MNQLBJGSVZGXMJ-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C#N)C2=C(NC3=C2C=C(C=C3)Cl)C#N

Computed Properties

  • Exact Mass: 277.04084
  • Monoisotopic Mass: 277.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 63.4Ų

Experimental Properties

  • PSA: 63.37

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